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Abstract
C.I. Acid Violet 47 is a synthetic dye whose application in routine histological staining is not

well-documented in scientific literature. Extensive searches for established protocols have

yielded no specific procedures for its use in tissue sections. This document, therefore, provides

a comprehensive overview of the general principles of acid dye staining and proposes a

hypothetical protocol for the use of C.I. Acid Violet 47 for staining connective tissues, based on

the known properties of similar dyes. The information presented herein is intended to serve as

a foundational guide for researchers interested in exploring the potential of this dye in

histological applications.

Introduction
Acid dyes are anionic compounds that are utilized in histology to stain basic tissue

components, such as cytoplasm, muscle, and collagen. The staining mechanism relies on the

electrostatic interaction between the negatively charged dye molecules and positively charged

tissue proteins at an acidic pH. While numerous acid dyes have well-established roles in

various staining techniques, C.I. Acid Violet 47 remains an obscure entity in the field of

histotechnology. This document aims to bridge this knowledge gap by providing theoretical

application notes and a potential experimental protocol.
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Chemical Properties of Violet Dyes
The search for specific chemical and physical data for C.I. Acid Violet 47 revealed

inconsistencies across various sources, with information often being attributed to other violet

dyes with similar names but different chemical structures and CAS numbers. The table below

summarizes the available, albeit conflicting, information for violet dyes that may be related to or

confused with C.I. Acid Violet 47. Researchers should exercise caution and verify the specific

properties of their purchased dye.

Property
C.I. Direct Violet
47[1][2]

C.I. Solvent Violet
47[3][4]

C.I. Acid Violet
48[5]

C.I. Number 25410 61690 -

CAS Number 13011-70-6 81-63-0 12220-51-8

Molecular Formula C33H36N10O17S4 C14H12N2O2 C37H38N2Na2O9S2

Molecular Weight 972.96 g/mol 240.26 g/mol -

Chemical Class Double Azo Anthraquinone Anthraquinone

Color Red-light purple Dark red-light purple -

Solubility
Soluble in water and

ethanol.
- -

Hypothetical Staining Mechanism and Workflow
The proposed application of C.I. Acid Violet 47 is for the selective staining of connective tissue,

particularly collagen fibers. As an acid dye, it would theoretically bind to the basic amino groups

in proteins like collagen under acidic conditions. The intensity of the staining would likely be

dependent on the concentration of the dye, the pH of the staining solution, and the duration of

staining.

Proposed Staining Workflow
The following diagram illustrates a hypothetical workflow for a connective tissue staining

protocol using C.I. Acid Violet 47.
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Tissue Preparation

Staining Protocol

Post-Staining

Fixation (e.g., 10% NBF)

Paraffin Embedding

Sectioning (4-5 µm)

Deparaffinization & Rehydration

Mordanting (e.g., Bouin's)

Staining with Acid Violet 47 Solution

Differentiation (e.g., Acetic Acid)

Counterstaining (e.g., Light Green SF)

Dehydration & Clearing

Mounting

Click to download full resolution via product page

Caption: Hypothetical workflow for C.I. Acid Violet 47 staining.
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Hypothetical Signaling Pathway of Dye-Tissue
Interaction
The following diagram illustrates the theoretical binding mechanism of an acid dye, such as C.I.

Acid Violet 47, to tissue proteins.

Tissue Section

Staining Solution

Tissue Protein (e.g., Collagen) Protonated Amino Groups (NH3+) at acidic pH

Anionic Sulfonate Groups (SO3-)

Electrostatic Interaction (Ionic Bond)

Acid Violet 47  ionization in solution

Click to download full resolution via product page

Caption: Theoretical electrostatic interaction of an acid dye with tissue.

Experimental Protocols
The following are hypothetical protocols that would require optimization and validation.

Preparation of Staining Solutions
Acid Violet 47 Staining Solution (1% w/v):

C.I. Acid Violet 47: 1 g

Distilled water: 100 mL

Glacial Acetic Acid: 1 mL

Dissolve the dye in distilled water and add acetic acid.

Light Green SF Counterstain (0.2% w/v):
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Light Green SF, Yellowish: 0.2 g

Distilled water: 100 mL

Glacial Acetic Acid: 0.2 mL

Dissolve the dye in distilled water and add acetic acid.

Staining Procedure for Paraffin Sections
Deparaffinize and rehydrate formalin-fixed, paraffin-embedded tissue sections.

Optional: Mordant in Bouin's fluid for 1 hour at 56°C for enhanced staining, then wash in

running tap water until the yellow color disappears.

Stain in C.I. Acid Violet 47 solution for 5-10 minutes.

Rinse briefly in distilled water.

Differentiate in 1% aqueous acetic acid for 1-3 minutes, checking microscopically for desired

staining intensity.

Wash in running tap water for 5 minutes.

Counterstain with 0.2% Light Green SF solution for 1-2 minutes.

Rinse briefly in distilled water.

Dehydrate through graded alcohols, clear in xylene, and mount with a permanent mounting

medium.

Expected Results
Collagen and other connective tissue: Violet

Cytoplasm, muscle: Light Green

Nuclei: May remain unstained or take on a pale green hue.
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Conclusion and Future Directions
While C.I. Acid Violet 47 is not a staple in the histologist's palette, its properties as an acid dye

suggest a potential utility in connective tissue staining. The protocols and workflows presented

here are theoretical and serve as a starting point for researchers wishing to investigate its

efficacy. Further studies would be required to validate and optimize these procedures, compare

its performance to established stains like Aniline Blue or Acid Fuchsin, and explore its potential

in other histological applications. It is crucial for any investigation to begin with a thorough

characterization of the specific C.I. Acid Violet 47 dye being used, given the inconsistencies in

the available chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

